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Compound of Interest

Compound Name: R0-3306

Cat. No.: B10769113

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed guidelines for the preparation, storage, and handling of Ro-
3306 stock solutions in Dimethyl Sulfoxide (DMSO). Ro-3306 is a potent and selective ATP-
competitive inhibitor of cyclin-dependent kinase 1 (CDK1).[1][2][3] Accurate preparation of
stock solutions is critical for ensuring experimental reproducibility and obtaining reliable results.

R0-3306 is widely used in cell biology research to synchronize cells at the G2/M phase of the
cell cycle.[4] It has also been shown to induce apoptosis in cancer cells with prolonged
treatment.[2][3][4] Given its mechanism of action, precise and consistent concentrations are
paramount for studying its effects on cellular processes.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Ro-3306 relevant
to the preparation of stock solutions.
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Parameter Value Source(s)
Molecular Weight 351.45 g/mol [1][5]
Appearance Yellow to brown solid/powder [1]

Varies by source, reported as
high as 70 mg/mL (199.17

Solubility in DMSO mM) and as low as 5 mg/mL. A [2][5]
common achievable

concentration is 10-20 mM.

Recommended Stock

, 10 mM in DMSO General laboratory practice
Concentration
Storage of Powder -20°C for up to 3 years [1]
Aliquot and store at -20°C for
Storage of Stock Solution in up to 6 months or -80°C for up (15106]
DMSO to 1 year. Avoid repeated

freeze-thaw cycles.

Experimental Protocol: Preparation of a 10 mM Ro-
3306 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Ro-3306 in DMSO. This is
a commonly used concentration that is well within the reported solubility limits of the
compound.

Materials

e R0-3306 powder
e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure

Pre-warm Ro-3306: Allow the vial of Ro-3306 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

Weigh Ro-3306: On a calibrated analytical balance, carefully weigh out the desired amount
of R0-3306 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would
need 3.51 mg of Ro-3306.

o Calculation:

Molecular Weight (MW) = 351.45 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) =1 mL=0.001L

Mass (m) = C * MW * V = 0.010 mol/L * 351.45 g/mol * 0.001 L = 0.0035145 g = 3.51
mg

Add DMSO: Add the calculated volume of high-purity DMSO to the vial containing the Ro-
3306 powder. For the example above, add 1 mL of DMSO. It is recommended to use fresh,
anhydrous DMSO as moisture can reduce the solubility of the compound.[5]

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the powder is
completely dissolved. If necessary, gentle warming to 37°C or brief sonication can aid in
dissolution.[2][4] Visually inspect the solution to ensure there are no visible particulates.

Aliquot for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes or cryovials.[6]

Storage: Store the aliquots at -20°C or -80°C. Stock solutions are stable for several months
at -20°C and up to a year at -80°C.[1][4][5]
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Visualizations
Workflow for Ro-3306 Stock Solution Preparation

The following diagram illustrates the step-by-step workflow for preparing a stock solution of Ro-
3306 in DMSO.
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Caption: Workflow for preparing Ro-3306 stock solution.
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Signaling Pathway Inhibition by Ro-3306

Ro0-3306 primarily targets the CDK1/Cyclin B complex, which is a key regulator of the G2/M
transition in the cell cycle.
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Caption: Ro-3306 inhibits the G2/M cell cycle transition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ro-3306 Stock
Solution Preparation in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10769113#how-to-prepare-ro-3306-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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